Cas no 856086-79-8 (2-(2-Chlorophenyl)-4-hydroxyquinoline-3-carboxylic acid)

• Product Name: 2-(2-Chlorophenyl)-4-hydroxyquinoline-3-carboxylic acid
• CAS No: 856086-79-8
• MF: C₁₆H₁₀ClNO₃
• MW: 299.708503246307
• CID: 3167923
• PubChem ID: 84820029
• Update Time: 2025-09-27

2-(2-Chlorophenyl)-4-hydroxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 856086-79-8
• 2-(2-Chlorophenyl)-4-hydroxyquinoline-3-carboxylicacid
• SB70068
• 2-(2-Chlorophenyl)-4-hydroxyquinoline-3-carboxylic acid
• XCA57613

• Inchi： 1S/C16H10ClNO3/c17-11-7-3-1-5-9(11)14-13(16(20)21)15(19)10-6-2-4-8-12(10)18-14/h1-8H,(H,18,19)(H,20,21)
• InChI Key： TZNLLVPRKFVCSQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=C(C(=O)O)C(C2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 299.0349209Da
• Monoisotopic Mass: 299.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(2-Chlorophenyl)-4-hydroxyquinoline-3-carboxylic acid

2-(2-Chlorophenyl)-4-hydroxyquinoline-3-carboxylic acid (CAS No. 856086-79-8): A Comprehensive Overview

2-(2-Chlorophenyl)-4-hydroxyquinoline-3-carboxylic acid, a compound with the CAS registry number 856086-79-8, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, which is a heterocyclic aromatic system with a nitrogen atom in the ring. The presence of a hydroxyl group at position 4 and a carboxylic acid group at position 3, along with a chlorophenyl substituent at position 2, makes this molecule highly versatile and intriguing for various applications.

The synthesis of 2-(2-Chlorophenyl)-4-hydroxyquinoline-3-carboxylic acid involves multi-step organic reactions, often starting from quinoline derivatives. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound. For instance, studies have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These methods not only enhance efficiency but also reduce environmental impact, aligning with the growing demand for sustainable chemical practices.

One of the most promising applications of 2-(2-Chlorophenyl)-4-hydroxyquinoline-3-carboxylic acid lies in its potential as a precursor for drug development. The quinoline scaffold is well-known for its pharmacological activity, and this compound's unique substitution pattern suggests it could serve as a lead molecule in the design of novel therapeutic agents. Recent research has focused on its ability to modulate enzyme activity, particularly in pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. Experimental data indicate that this compound exhibits moderate inhibitory effects on key enzymes like acetylcholinesterase and monoamine oxidase, making it a candidate for further preclinical studies.

In addition to its pharmaceutical potential, 2-(2-Chlorophenyl)-4-hydroxyquinoline-3-carboxylic acid has shown promise in materials science. Its aromatic structure and functional groups make it suitable for applications in organic electronics, such as in the development of semiconducting polymers or light-emitting diodes (LEDs). Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various surface modification techniques. These properties could pave the way for its use in next-generation electronic devices.

From an environmental perspective, understanding the fate and toxicity of 2-(2-Chlorophenyl)-4-hydroxyquinoline-3-carboxylic acid is crucial for its safe handling and application. Recent studies have assessed its biodegradability under different environmental conditions, revealing that it exhibits moderate persistence in aqueous environments. This information is vital for regulatory agencies and industries aiming to comply with environmental protection standards.

Looking ahead, the development of novel derivatives of 2-(2-Chlorophenyl)-4-hydroxyquinoline-3-carboxylic acid holds immense potential for expanding its utility across diverse fields. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new avenues for this compound's application. As research continues to uncover its multifaceted properties, CAS No. 856086-79-8 stands as a testament to the boundless possibilities inherent in organic chemistry.